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Compound of Interest

Compound Name: AFM24

Cat. No.: B15144922 Get Quote

Essential Safety and Handling Guide for AFM24
For researchers, scientists, and drug development professionals, the safe and effective

handling of novel therapeutics like AFM24 is paramount. This guide provides immediate,

essential safety and logistical information for the laboratory use of AFM24, a tetravalent

bispecific innate cell engager that binds to EGFR on tumor cells and CD16A on innate immune

cells.[1][2] Adherence to these procedures is critical for personnel safety and maintaining

experimental integrity.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for AFM24 is not publicly available, the following

PPE is recommended based on general laboratory safety protocols for handling antibodies and

biological agents.[3][4][5]
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PPE Category Item Specification Rationale

Eye Protection

Safety glasses with

side shields or splash

goggles

ANSI Z87.1 compliant

Protects against

splashes of solutions

containing AFM24.

Hand Protection
Disposable nitrile

gloves

Standard laboratory

grade. Consider

double gloving for

concentrated

solutions.

Prevents skin contact

and contamination of

the product.

Body Protection Laboratory coat Long-sleeved

Protects skin and

personal clothing from

contamination.

Respiratory Protection Surgical mask

Recommended when

splashes or sprays

are anticipated.

Provides a barrier

against inhalation of

aerosols.

Operational Plans: Handling and Storage
Proper handling and storage are crucial for maintaining the stability and efficacy of AFM24 in a

laboratory setting.

Receiving and Storage:
Upon Receipt: Inspect the packaging for any signs of damage or leakage. If compromised,

follow institutional spill procedures.

Storage Conditions: Store AFM24 according to the manufacturer's instructions. Generally,

antibodies are stored at ≤ -20°C for long-term storage or at 2-8°C for short-term use. Avoid

repeated freeze-thaw cycles, which can damage the antibody. Aliquoting the antibody upon

first use is recommended.

Preparation and Handling:
Work Area: Conduct all handling of AFM24 in a designated clean area, such as a biological

safety cabinet (BSC), to minimize the risk of contamination.
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Reconstitution: If AFM24 is supplied in a lyophilized form, reconstitute using the diluent and

protocol specified by the supplier.

Dilution: For experimental use, dilute AFM24 in a suitable buffer as determined by your

experimental protocol. Preclinical studies have used 0.9% sodium chloride for intravenous

infusion.

Avoid Contamination: Use sterile pipette tips and tubes when handling AFM24 to prevent

microbial contamination.

Disposal Plan
Dispose of AFM24 and all contaminated materials in accordance with institutional and local

regulations for biological and chemical waste.

Waste Type Disposal Procedure

Unused AFM24 Solution
Dispose of as hazardous chemical waste in a

designated, properly labeled container.

Contaminated Consumables
(e.g., pipette tips, tubes, gloves) Place in a

biohazard waste container.

Liquid Waste

(e.g., cell culture media containing AFM24)

Decontaminate with an appropriate disinfectant

(e.g., 10% bleach solution) before disposing

down the drain, or as per institutional guidelines.

Spills

Absorb the spill with inert material, clean the

area with a suitable disinfectant, and dispose of

all cleanup materials as biohazardous waste.

Experimental Protocols and Data
Mechanism of Action of AFM24
AFM24 functions by creating a bridge between innate immune cells and tumor cells. It

simultaneously binds to the CD16A receptor on Natural Killer (NK) cells and macrophages, and

to the Epidermal Growth Factor Receptor (EGFR) on the surface of tumor cells. This
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engagement activates the immune cells to kill the tumor cells through Antibody-Dependent

Cellular Cytotoxicity (ADCC) and Antibody-Dependent Cellular Phagocytosis (ADCP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling AFM24].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144922#personal-protective-equipment-for-
handling-afm24]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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